Cas no 862811-61-8 (4-methyl-N-(3-{3-methylimidazo1,2-apyrimidin-2-yl}phenyl)benzamide)

• Product Name: 4-methyl-N-(3-{3-methylimidazo1,2-apyrimidin-2-yl}phenyl)benzamide
• CAS No: 862811-61-8
• MF: C₂₁H₁₈N₄O
• MW: 342.393824100494
• CID: 5944029
• PubChem ID: 18553790
• Update Time: 2025-10-30

4-methyl-N-(3-{3-methylimidazo1,2-apyrimidin-2-yl}phenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-(3-{3-methylimidazo1,2-apyrimidin-2-yl}phenyl)benzamide
• 4-methyl-N-(3-(3-methylimidazo[1,2-a]pyrimidin-2-yl)phenyl)benzamide
• Benzamide, 4-methyl-N-[3-(3-methylimidazo[1,2-a]pyrimidin-2-yl)phenyl]-
• 4-methyl-N-[3-(3-methylimidazo[1,2-a]pyrimidin-2-yl)phenyl]benzamide
• 4-methyl-N-(3-{3-methylimidazo[1,2-a]pyrimidin-2-yl}phenyl)benzamide
• 862811-61-8
• AKOS024593676
• F0657-0447

• Inchi： 1S/C21H18N4O/c1-14-7-9-16(10-8-14)20(26)23-18-6-3-5-17(13-18)19-15(2)25-12-4-11-22-21(25)24-19/h3-13H,1-2H3,(H,23,26)
• InChI Key： GUAACSHJCPBMBJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C2=C(C)N3C(=N2)N=CC=C3)=C1)(=O)C1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 342.14806121g/mol
• Monoisotopic Mass: 342.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 59.3Ų

Additional information on 4-methyl-N-(3-{3-methylimidazo1,2-apyrimidin-2-yl}phenyl)benzamide

Comprehensive Overview of 4-methyl-N-(3-{3-methylimidazo[1,2-a]pyrimidin-2-yl}phenyl)benzamide (CAS No. 862811-61-8)

4-methyl-N-(3-{3-methylimidazo[1,2-a]pyrimidin-2-yl}phenyl)benzamide (CAS No. 862811-61-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of imidazo[1,2-a]pyrimidine derivatives, which are known for their diverse biological activities, including kinase inhibition and modulation of cellular signaling pathways. Researchers and industry professionals frequently search for this compound under keywords such as "imidazo[1,2-a]pyrimidine benzamide" and "CAS 862811-61-8 supplier," reflecting its niche yet growing relevance in drug discovery.

The molecular structure of 4-methyl-N-(3-{3-methylimidazo[1,2-a]pyrimidin-2-yl}phenyl)benzamide features a benzamide moiety linked to a 3-methylimidazo[1,2-a]pyrimidine scaffold, a combination that enhances its binding affinity to specific biological targets. Recent studies highlight its potential in addressing inflammatory diseases and cancer, aligning with trending topics in biomedical research. For instance, queries like "imidazo[1,2-a]pyrimidine anti-cancer activity" or "benzamide derivatives in drug development" are increasingly common, underscoring the compound's intersection with cutting-edge therapeutic strategies.

From a synthetic chemistry perspective, the preparation of CAS No. 862811-61-8 involves multi-step organic reactions, including palladium-catalyzed cross-coupling and condensation techniques. Its purity and stability are critical for reproducibility in biological assays, making "high-purity imidazo[1,2-a]pyrimidine compounds" a frequent search term among procurement specialists. Additionally, the compound's solubility and pharmacokinetic properties are often discussed in forums, as these factors directly impact its applicability in preclinical studies.

Beyond its pharmacological potential, 4-methyl-N-(3-{3-methylimidazo[1,2-a]pyrimidin-2-yl}phenyl)benzamide is also of interest in computational chemistry and molecular modeling. Researchers leverage tools like docking simulations and QSAR analysis to predict its interactions with proteins, a topic frequently searched as "imidazo[1,2-a]pyrimidine docking studies." This computational approach accelerates the identification of lead compounds, reducing reliance on costly wet-lab experiments.

In the context of green chemistry, efforts to optimize the synthesis of CAS 862811-61-8 using eco-friendly catalysts or solvent-free conditions are gaining traction. Such innovations align with global sustainability goals and respond to search trends like "green synthesis of heterocyclic compounds." This dual focus on efficacy and environmental responsibility positions the compound as a model for modern drug development paradigms.

To conclude, 4-methyl-N-(3-{3-methylimidazo[1,2-a]pyrimidin-2-yl}phenyl)benzamide represents a versatile scaffold with broad implications for medicinal chemistry and biotechnology. Its association with high-impact research areas ensures continued interest, as evidenced by search queries such as "imidazo[1,2-a]pyrimidine clinical trials" and "benzamide-based kinase inhibitors." As scientific understanding evolves, this compound is poised to play a pivotal role in advancing targeted therapies.